Cas no 1279819-22-5 (Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate(WX141168))
Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate(WX141168) Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate(WX141168)
- Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate
-
- Inchi: 1S/C9H12N2O3/c1-2-13-9(12)8-11-6-5-10-4-3-7(6)14-8/h10H,2-5H2,1H3
- InChI Key: CBHSERFFJRMHBW-UHFFFAOYSA-N
- SMILES: C1NCCC2OC(C(OCC)=O)=NC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate(WX141168) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM492477-1g |
Ethyl4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine-2-carboxylate |
1279819-22-5 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD570160-1g |
Ethyl 4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine-2-carboxylate |
1279819-22-5 | 97% | 1g |
¥9884.0 | 2024-04-18 |
Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate(WX141168) Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate(WX141168)
Comprehensive Overview of Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate (CAS No. 1279819-22-5, Code: WX141168)
Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate (CAS No. 1279819-22-5), also known by its research code WX141168, is a heterocyclic compound gaining attention in pharmaceutical and organic chemistry research. This compound belongs to the class of oxazolopyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the fused oxazole and tetrahydropyridine rings, make it a valuable scaffold for designing novel therapeutic agents.
The growing interest in WX141168 is driven by its potential role in modulating key biological pathways. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could lead to breakthroughs in treating neurological disorders and inflammatory conditions. Recent studies have highlighted the importance of oxazole-containing compounds in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug development. This aligns with the current trend of exploring small molecule modulators for precision medicine approaches.
From a synthetic chemistry perspective, Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate presents interesting challenges and opportunities. The ethyl ester moiety at the 2-position offers versatility for further derivatization, making it a valuable building block for medicinal chemistry programs. Many researchers are searching for information about synthetic routes to oxazolopyridines and scale-up procedures for heterocyclic compounds, reflecting the practical importance of this chemical class.
The physicochemical properties of WX141168 contribute to its research utility. With moderate lipophilicity and the presence of both hydrogen bond acceptors and donors, this compound demonstrates favorable drug-like properties, a key consideration in current pharmaceutical research. This characteristic makes it particularly relevant to discussions about bioavailability optimization and lead compound selection, which are frequently searched topics in drug discovery forums.
Quality control and analytical characterization of 1279819-22-5 are critical aspects for researchers. Advanced techniques such as HPLC purity analysis, mass spectrometry confirmation, and NMR structural verification are essential for ensuring compound integrity. These analytical procedures address common concerns in research communities about compound authentication and batch-to-batch consistency, which are crucial for reproducible scientific results.
In the context of green chemistry initiatives, there's growing interest in developing environmentally friendly synthesis methods for compounds like Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate. Researchers are exploring catalytic processes and atom-economical transformations to prepare such heterocycles, reflecting the pharmaceutical industry's shift toward sustainable practices. This aligns with frequent searches about green synthesis of nitrogen heterocycles and reducing waste in medicinal chemistry.
The potential applications of WX141168 extend beyond pharmaceuticals. Materials scientists are investigating similar nitrogen-rich heterocycles for electronic applications, such as organic semiconductors or light-emitting materials. This interdisciplinary potential makes the compound relevant to searches about multifunctional organic materials and heterocycles in material science, bridging chemistry and materials research.
For researchers working with CAS No. 1279819-22-5, proper handling and storage are essential considerations. While not classified as hazardous, standard laboratory precautions for organic compounds should be followed. This includes recommendations about chemical stability and long-term storage conditions, addressing common practical questions from laboratory professionals.
The intellectual property landscape surrounding oxazolopyridine derivatives like WX141168 is another area of interest. Patent searches reveal growing activity in this chemical space, particularly for applications in central nervous system disorders and metabolic diseases. This connects to frequent queries about patent trends in heterocyclic chemistry and emerging therapeutic scaffolds in the pharmaceutical industry.
As research continues, Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate represents an excellent example of how privileged structures in medicinal chemistry can lead to diverse applications. Its development reflects current trends toward targeted molecular design and scaffold diversification, addressing the pharmaceutical industry's need for novel chemical entities with improved therapeutic profiles.
1279819-22-5 (Ethyl 4,5,6,7-Tetrahydrooxazolo[4,5-C]Pyridine-2-Carboxylate(WX141168)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)